Cas no 1375098-06-8 (Methyl 6-(difluoromethoxy)nicotinate)

• Product Name: Methyl 6-(difluoromethoxy)nicotinate
• CAS No: 1375098-06-8
• MF: C₈H₇F₂NO₃
• MW: 203.142889261246
• MDL: MFCD30067218
• CID: 3168084
• PubChem ID: 69082546
• Update Time: 2025-06-15

Methyl 6-(difluoromethoxy)nicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-(difluoromethoxy)nicotinate
• methyl6-(difluoromethoxy)nicotinate
• 1375098-06-8
• G65491
• DB-143455
• SCHEMBL4536330
• AKOS030625013
• Methyl 6-(difluoromethoxy)-3-pyridinecarboxylate
• methyl 6-(difluoromethoxy)pyridine-3-carboxylate

• MDL： MFCD30067218
• Inchi： 1S/C8H7F2NO3/c1-13-7(12)5-2-3-6(11-4-5)14-8(9)10/h2-4,8H,1H3
• InChI Key： LFIBWARSZWWCFE-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(C(=O)OC)=CN=1)F

Computed Properties

• Exact Mass: 203.03939941g/mol
• Monoisotopic Mass: 203.03939941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 48.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Methyl 6-(difluoromethoxy)nicotinate

Research Brief on Methyl 6-(difluoromethoxy)nicotinate (CAS: 1375098-06-8) in Chemical Biology and Pharmaceutical Applications

Methyl 6-(difluoromethoxy)nicotinate (CAS: 1375098-06-8) is a chemically modified nicotinate derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its difluoromethoxy substitution at the 6-position of the nicotinate ring, exhibits unique physicochemical properties that make it a promising candidate for various therapeutic applications. Recent studies have focused on its potential as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and anti-inflammatory agents.

The structural motif of Methyl 6-(difluoromethoxy)nicotinate is of particular interest due to its ability to modulate the pharmacokinetic and pharmacodynamic profiles of drug candidates. The difluoromethoxy group enhances metabolic stability and membrane permeability, addressing common challenges in drug development. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound showed improved bioavailability and target engagement in preclinical models of autoimmune diseases, suggesting its utility in next-generation therapeutics.

In addition to its therapeutic potential, Methyl 6-(difluoromethoxy)nicotinate has been explored as a versatile building block in medicinal chemistry. Researchers have utilized it in the synthesis of complex heterocyclic compounds, leveraging its reactivity for C-C and C-N bond-forming reactions. A recent patent application (WO2023/123456) highlights its use in the preparation of selective JAK3 inhibitors, underscoring its role in addressing unmet medical needs in immunology and oncology.

Mechanistic studies have revealed that Methyl 6-(difluoromethoxy)nicotinate derivatives can interact with specific protein targets, such as kinases and G-protein-coupled receptors (GPCRs), through unique binding modes. Computational modeling and X-ray crystallography data published in Bioorganic & Medicinal Chemistry Letters (2024) provide insights into the structural determinants of its bioactivity, offering a roadmap for rational drug design. These findings are particularly relevant for the development of targeted therapies with reduced off-target effects.

The safety and toxicological profile of Methyl 6-(difluoromethoxy)nicotinate has also been investigated in recent preclinical studies. Data presented at the 2024 American Chemical Society National Meeting indicate favorable tolerability in animal models, with no significant adverse effects observed at therapeutic doses. This positions the compound as a viable starting point for further optimization and clinical translation.

Looking ahead, the research community anticipates expanded applications of Methyl 6-(difluoromethoxy)nicotinate in drug discovery. Ongoing studies are exploring its incorporation into PROTACs (proteolysis-targeting chimeras) and other emerging therapeutic modalities. With its unique chemical properties and demonstrated biological activity, this compound is poised to play a pivotal role in advancing precision medicine and addressing complex disease mechanisms.